541-59-3

Maleimide

In Stock

• CAS RN:
• 541-59-3

• Formula:
• C4H3NO2

• InChI:
• InChI=1S/C4H3NO2/c6-3-1-2-4(7)5-3/h1-2H,(H,5,6,7)

• InChIKey:
• PEEHTFAAVSWFBL-UHFFFAOYSA-N

• Maleimide (2,5-Pyrroledione) is a new nanoparticle surface functional group which favors easy conjugation with cell penetration peptides. The conjugation is enabled via click chemistry to preserve its biofunctions.
  Maleimide is a cyclic dicarboximide in which the two carboacyl groups on nitrogen together with the nitogen itself form a 1H-pyrrole-2,5-dione structure. It has a role as an EC 5.99.1.3 [DNA topoisomerase (ATP-hydrolysing)] inhibitor. It is a dicarboximide and a member of maleimides. It derives from a maleic acid. It derives from a hydride of a 1H-pyrrole.
  

3-Nitro-N-(4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl)benzamide

• CAS RN:
• 89541-59-3

• Formula:
• C17H12N4O4

• InChI:
• InChI=1S/C17H12N4O4/c22-16-10-18-15(9-19-16)11-4-6-13(7-5-11)20-17(23)12-2-1-3-14(8-12)21(24)25/h1-10H,(H,19,22)(H,20,23)

• InChIKey:
• MSDKYPYCWUUYKB-UHFFFAOYSA-N

• 3-Nitro-N-(4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C17H12N4O4 and its molecular weight is 336.30 g/mol. The purity is usually 95%.

2-[1-(4-chlorophenyl)propyl]-4,5-dihydro-1H-imidazole

• CAS RN:
• 945541-59-3

• Formula:
• C12H15ClN2

• InChI:
• InChI=1S/C12H15ClN2/c1-2-11(12-14-7-8-15-12)9-3-5-10(13)6-4-9/h3-6,11H,2,7-8H2,1H3,(H,14,15)

• InChIKey:
• IICGGJMIVGPYOR-UHFFFAOYSA-N

• 2-[1-(4-chlorophenyl)propyl]-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C12H15ClN2 and its molecular weight is 222.71 g/mol. The purity is usually 95%.

1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride

• CAS RN:
• 149541-59-3

• Formula:
• C17H20ClF2N3O3

• InChI:
• InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/t9-;/m0./s1

• InChIKey:
• KXEBLAPZMOQCKO-FVGYRXGTSA-N

• 1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C17H20ClF2N3O3 and its molecular weight is 387.8 g/mol. The purity is usually 95%.